Cas no 21912-82-3 (Benzene,1,4-bis(bromomethyl)-2,3,5-trichloro-)

Benzene,1,4-bis(bromomethyl)-2,3,5-trichloro- structure
21912-82-3 structure
Product Name:Benzene,1,4-bis(bromomethyl)-2,3,5-trichloro-
CAS No:21912-82-3
MF:C8H5Br2Cl3
MW:367.292298078537
CID:270030
PubChem ID:286727
Update Time:2025-04-19

Benzene,1,4-bis(bromomethyl)-2,3,5-trichloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,4-bis(bromomethyl)-2,3,5-trichloro-
    • 1,4-bis(bromomethyl)-2,3,5-trichlorobenzene
    • AC1L65UI
    • AC1Q3L6I
    • A'-dibromo-2,3,5-trichloro-
    • AR-1L2590
    • NSC145839
    • NSC-145839
    • p-xylene,
    • 21912-82-3
    • DTXSID20301682
    • NSC 145839
    • p-Xylene,.alpha.'-dibromo-2,3,5-trichloro-
    • Inchi: 1S/C8H5Br2Cl3/c9-2-4-1-6(11)5(3-10)8(13)7(4)12/h1H,2-3H2
    • InChI Key: MNVJKUQOUPHPBI-UHFFFAOYSA-N
    • SMILES: BrCC1C(=CC(CBr)=C(C=1Cl)Cl)Cl

Computed Properties

  • Exact Mass: 363.78245
  • Monoisotopic Mass: 363.782
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.993
  • Boiling Point: 360.4°Cat760mmHg
  • Flash Point: 192.7°C
  • Refractive Index: 1.638
  • PSA: 0
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